Cas no 921099-38-9 (3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine)

3-(2H-1,3-Benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine is a heterocyclic compound featuring a pyridazine core substituted with a benzodioxole group and a 4-bromobenzylthio moiety. This structure confers potential utility in medicinal chemistry and materials science due to its electron-rich aromatic systems and sulfur-containing functional group. The presence of the bromophenyl group enhances reactivity for further derivatization via cross-coupling reactions, while the benzodioxole moiety may contribute to binding interactions in biological targets. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing more complex pharmacophores or functional materials. The compound’s purity and stability under standard conditions ensure reproducibility in research applications.
3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine structure
921099-38-9 structure
Product Name:3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine
CAS No:921099-38-9
MF:C18H13BrN2O2S
MW:401.277022123337
CID:6274890
PubChem ID:41503816
Update Time:2025-05-25

3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine
    • 3-(benzo[d][1,3]dioxol-5-yl)-6-((4-bromobenzyl)thio)pyridazine
    • 921099-38-9
    • 3-(2H-1,3-benzodioxol-5-yl)-6-{[(4-bromophenyl)methyl]sulfanyl}pyridazine
    • AKOS024618621
    • 3-(1,3-benzodioxol-5-yl)-6-[(4-bromophenyl)methylsulfanyl]pyridazine
    • SCHEMBL23440049
    • F1899-1454
    • Inchi: 1S/C18H13BrN2O2S/c19-14-4-1-12(2-5-14)10-24-18-8-6-15(20-21-18)13-3-7-16-17(9-13)23-11-22-16/h1-9H,10-11H2
    • InChI Key: ZFCLAAGIHLSKOL-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CSC1=CC=C(C2C=CC3=C(C=2)OCO3)N=N1

Computed Properties

  • Exact Mass: 399.98811g/mol
  • Monoisotopic Mass: 399.98811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 69.5Ų

3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine Pricemore >>

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Additional information on 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine

Comprehensive Analysis of 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine (CAS No. 921099-38-9)

The compound 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine (CAS No. 921099-38-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzodioxole moiety and a bromophenylmethylsulfanyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for heterocyclic compounds like 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine has surged, driven by their versatility in drug discovery. The compound's pyridazine core is a key feature, as pyridazine derivatives are known for their pharmacological properties, including anti-inflammatory and antimicrobial activities. This aligns with current trends in precision medicine and targeted therapy, where researchers seek molecules with high specificity and low toxicity.

The CAS No. 921099-38-9 compound also stands out due to its sulfanyl linkage, which enhances its stability and bioavailability. This characteristic is particularly relevant in the context of drug delivery systems, a hot topic in pharmaceutical sciences. With the rise of AI-driven drug design, computational models are increasingly used to predict the behavior of such compounds, reducing the time and cost associated with traditional screening methods.

Another area of interest is the compound's potential role in agrochemical innovation. The benzodioxol-5-yl group is known to exhibit pesticidal properties, making 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine a candidate for developing eco-friendly pesticides. This aligns with global efforts to reduce the environmental impact of agriculture, a topic frequently searched by sustainability advocates and researchers.

From a synthetic chemistry perspective, the compound's bromophenyl moiety offers opportunities for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. The growing interest in green chemistry has also prompted researchers to explore sustainable synthesis routes for such compounds.

In summary, 3-(2H-1,3-benzodioxol-5-yl)-6-{(4-bromophenyl)methylsulfanyl}pyridazine (CAS No. 921099-38-9) represents a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and compatibility with modern computational tools make it a valuable subject for ongoing research, addressing some of the most pressing challenges in science today.

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